Cas no 34849-51-9 (2-(2-Acetyl-4-bromophenoxy)acetic acid)

2-(2-Acetyl-4-bromophenoxy)acetic acid is a brominated aromatic compound featuring both acetyl and acetic acid functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective modifications, particularly in pharmaceutical and agrochemical applications. The presence of the acetyl group enhances reactivity for further derivatization, while the bromine substituent offers a handle for cross-coupling reactions. The acetic acid moiety provides solubility in polar solvents, facilitating purification and handling. This compound is particularly useful in the development of bioactive molecules, where precise functionalization is critical. Its stability under standard conditions ensures reliable performance in synthetic workflows.

2-(2-Acetyl-4-bromophenoxy)acetic acid structure

34849-51-9 structure

Product Name:2-(2-Acetyl-4-bromophenoxy)acetic acid

CAS No:34849-51-9

MF:C₁₀H₉BrO₄

MW:273.080062627792

MDL:MFCD27949767

CID:2167374

PubChem ID:19261363

Update Time:2025-06-11

2-(2-Acetyl-4-bromophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-Acetyl-4-bromophenoxy)acetic acid
- (2-acetyl-4-bromophenoxy)acetic acid
- [(2-acetyl-4-bromophenyl)oxy]acetic acid
- AKOS005215962
- 34849-51-9
- CS-0451459
- CHEMBL384130
- PD179709
- SY028375
- SCHEMBL789387
- ZPKLKLLENLTZEX-UHFFFAOYSA-N
- MFCD27949767
- Z359570156
- 2-(2-acetyl-4-bromophenoxy)aceticacid
- Acetic acid, (2-acetyl-4-bromophenoxy)-
- AS-30410
- DB-250537
- BDBM50200252
- EN300-202073
- 962-240-0
- JBA84951
- MDL： MFCD27949767
- Inchi： 1S/C10H9BrO4/c1-6(12)8-4-7(11)2-3-9(8)15-5-10(13)14/h2-4H,5H2,1H3,(H,13,14)
- InChI Key： ZPKLKLLENLTZEX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C(C)=O)C=1)OCC(=O)O

Computed Properties

Exact Mass: 271.96800
Monoisotopic Mass: 271.96842g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 63.60000
LogP: 2.11510

2-(2-Acetyl-4-bromophenoxy)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A166080-10mg	2-(2-Acetyl-4-bromophenoxy)acetic Acid	34849-51-9		10mg	$ 50.00	2022-06-08
TRC	A166080-50mg	2-(2-Acetyl-4-bromophenoxy)acetic Acid	34849-51-9		50mg	$ 160.00	2022-06-08
TRC	A166080-100mg	2-(2-Acetyl-4-bromophenoxy)acetic Acid	34849-51-9		100mg	$ 230.00	2022-06-08
Apollo Scientific	OR471080-1g	2-(2-Acetyl-4-bromophenoxy)acetic acid	34849-51-9		1g	£170.00	2025-02-20
Apollo Scientific	OR471080-5g	2-(2-Acetyl-4-bromophenoxy)acetic acid	34849-51-9		5g	£680.00	2025-02-20
eNovation Chemicals LLC	D525890-5g	2-(2-Acetyl-4-bromophenoxy)acetic Acid	34849-51-9	95%	5g	$715	2024-07-20
Enamine	EN300-202073-0.05g	2-(2-acetyl-4-bromophenoxy)acetic acid	34849-51-9	95%	0.05g	$81.0	2023-09-16
Enamine	EN300-202073-0.1g	2-(2-acetyl-4-bromophenoxy)acetic acid	34849-51-9	95%	0.1g	$120.0	2023-09-16
Enamine	EN300-202073-0.25g	2-(2-acetyl-4-bromophenoxy)acetic acid	34849-51-9	95%	0.25g	$171.0	2023-09-16
Enamine	EN300-202073-0.5g	2-(2-acetyl-4-bromophenoxy)acetic acid	34849-51-9	95%	0.5g	$270.0	2023-09-16